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Compound of Interest

Compound Name: 1,2-Dimethylhydrazine

Cat. No.: B038074

Essential Safety and Handling Guide for 1,2-
Dimethylhydrazine

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 1,2-Dimethylhydrazine (DMH) in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development who may work with this
hazardous chemical. Adherence to these guidelines is essential to minimize risks and ensure a
safe working environment.

WARNING: 1,2-Dimethylhydrazine is highly toxic, a suspected carcinogen, and flammable.[1]
[2][3] Avoid all personal contact, including inhalation.[1][4] Handle this substance only in
designated areas with appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following table summarizes
the required equipment.
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles and a
face shield.[5][6]

Protects against splashes and
vapors. Standard safety

glasses are insufficient.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).

A glove with a protection class
of 5 or higher (breakthrough
time >240 minutes) is
recommended for prolonged
contact. For brief contact, a
class 3 or higher (>60 minutes)
is advised.[1] Always wash
hands thoroughly after

removing gloves.[1][4]

Body Protection

Chemical-resistant apron,
boots, and a fully buttoned lab
coat or chemical protective
suit.[6][7][8]

Prevents skin contact from
spills or splashes.
Contaminated clothing must be
removed immediately and
laundered separately before
reuse.[3][4]

Respiratory Protection

A NIOSH-approved supplied-
air respirator with a full
facepiece operated in a
positive-pressure mode is
required where ventilation is
inadequate or for emergency
situations.[9][10] For minor
tasks in a certified chemical
fume hood, a particulate
respirator may be sufficient,
but a risk assessment is

necessary.[1]

1,2-Dimethylhydrazine is toxic
if inhaled.[2][10]

Hazard and Toxicity Data
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1,2-Dimethylhydrazine is classified as a hazardous substance and a potential carcinogen.[1]
[2] The following tables summarize its key toxicity data.

Acute Toxicity Data for 1,2-Dimethylhydrazine Dihydrochloride

Route of Exposure Species LD50 Value
Oral Rat 100 mg/kg
Subcutaneous Rat 122 mg/kg
Intraperitoneal Mouse 95 mg/kg
Subcutaneous Mouse 25.4 mg/kg
Subcutaneous Hamster 50 mg/kg

(Source: RTECS - Register of
Toxic Effects of Chemical
Substances)[1][4]

Regulatory and Exposure Information

Identifier ValuelListing Agencyl/Standard
CAS Number 540-73-8 N/A

UN Number 2811 DOT (US)

Hazard Class 6.1 (Toxic Solid) DOT (US)

EPA Hazardous Waste U099 EPA

Operational Plan: Step-by-Step Handling Procedure

3.1. Preparation and Engineering Controls

» Designated Area: All work with 1,2-Dimethylhydrazine must be conducted in a designated
area, such as a certified chemical fume hood with a minimum face velocity of 125 feet/min.

[1]
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Ventilation: Ensure adequate ventilation and that an eyewash station and emergency shower
are readily accessible and tested.[3][8]

Gather Materials: Assemble all necessary equipment, including PPE, spill kits, and waste
containers, before handling the chemical.

Eliminate Ignition Sources: 1,2-Dimethylhydrazine is flammable.[6] Prohibit smoking, open
flames, and ensure all electrical equipment is explosion-proof and properly grounded.[7][9]
Use only non-sparking tools.[3][9]

3.2. Handling the Chemical

Don PPE: Put on all required personal protective equipment as detailed in Section 1.

Transfer: Carefully transfer the chemical, avoiding the creation of dust or aerosols.[5] For
liquid transfers, ensure containers are grounded and bonded.[8][9]

Avoid Contact: Do not allow the material to contact skin, eyes, or clothing.[3][4] Do not eat,
drink, or smoke in the handling area.[3][4][5]

Container Management: Keep containers tightly closed when not in use and store in a cool,
dry, well-ventilated area away from incompatible materials like oxidizing agents, strong acids,
and strong bases.[4][5][9]

3.3. Post-Handling

Decontamination: Wipe down the work surface and any equipment used with an appropriate
decontaminating solution.

Doff PPE: Remove PPE carefully to avoid self-contamination. Remove gloves last and wash
hands thoroughly with soap and water.[1]

Secure Storage: Store the chemical in its original, properly labeled container in a designated,
locked storage area.[3]

Emergency and Spill Procedures

4.1. Exposure Response
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 Inhalation: Immediately move the affected person to fresh air. If breathing has stopped,
provide artificial respiration. Seek immediate medical attention.[3][6][7]

» Skin Contact: Immediately remove all contaminated clothing.[1] Quickly wipe material off the
skin and flush the affected area with copious amounts of running water.[1][4] Seek immediate
medical attention.[3][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[10] Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting.[6][7] If the person is conscious, rinse their mouth and
have them drink water. Call a poison control center or physician immediately.[2][5][10]

4.2. Spill Response
e Minor Spill:
o Alert others in the area.

o Wearing full PPE, cover the spill with a non-combustible absorbent material like dry sand
or earth.[7][9] Avoid generating dust.[1]

o Use non-sparking tools to collect the absorbed material and place it into a suitable, sealed
container for hazardous waste disposal.[7][9]

o Clean the spill area thoroughly.
e Major Spill:
o Evacuate the area immediately and move upwind.[1][4]

o Alert emergency responders and inform them of the location and nature of the hazard.[1]

[4]

o Prevent the spill from entering drains or waterways.[4][7]

Disposal Plan
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All 1,2-Dimethylhydrazine waste is considered hazardous and must be disposed of
accordingly.

e Waste Collection: Collect all waste, including contaminated PPE, absorbent materials, and
empty containers, in designated, sealed, and properly labeled hazardous waste containers.

[11°]

o Container Disposal: Do not reuse empty containers.[1] They may contain residual material
that can be an explosion hazard.[1][8] Puncture containers to prevent reuse before disposal
at an authorized landfill.[1]

o Regulatory Compliance: All waste must be handled and disposed of in accordance with local,
state, and federal regulations.[1][4] Contact your institution's environmental health and safety
department for specific disposal procedures.

Workflow for Safe Handling of 1,2-
Dimethylhydrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Dimethylhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038074#personal-protective-equipment-for-handling-
1-2-dimethylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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